Cas no 90375-28-3 (Pyrazolo[5,1-b]quinazolin-9(4H)-one, 7-methoxy-2-methyl-)

• Product Name: Pyrazolo[5,1-b]quinazolin-9(4H)-one, 7-methoxy-2-methyl-
• CAS No: 90375-28-3
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 788986
• PubChem ID: 13437191
• Update Time: 2025-04-19

Pyrazolo[5,1-b]quinazolin-9(4H)-one, 7-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[5,1-b]quinazolin-9(4H)-one, 7-methoxy-2-methyl-
• 7-methoxy-2-methyl-1H-pyrazolo[5,1-b]quinazolin-9-one
• DTXSID90540809
• 7-Methoxy-2-methylpyrazolo[5,1-b]quinazolin-9(1H)-one
• 90375-28-3

• Inchi： 1S/C12H11N3O2/c1-7-5-11-13-10-4-3-8(17-2)6-9(10)12(16)15(11)14-7/h3-6,14H,1-2H3
• InChI Key： BJRLMBZCIAJNGS-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2N=C2C=C(C)NN21)OC

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.9Ų